molecular formula C13H17FSi B8417251 (3-Ethyl-4-fluoro-phenylethynyl)-trimethyl-silane CAS No. 627463-26-7

(3-Ethyl-4-fluoro-phenylethynyl)-trimethyl-silane

Cat. No.: B8417251
CAS No.: 627463-26-7
M. Wt: 220.36 g/mol
InChI Key: LVCFLTFNBWVHAM-UHFFFAOYSA-N
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Description

(3-Ethyl-4-fluoro-phenylethynyl)-trimethyl-silane is a useful research compound. Its molecular formula is C13H17FSi and its molecular weight is 220.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

627463-26-7

Molecular Formula

C13H17FSi

Molecular Weight

220.36 g/mol

IUPAC Name

2-(3-ethyl-4-fluorophenyl)ethynyl-trimethylsilane

InChI

InChI=1S/C13H17FSi/c1-5-12-10-11(6-7-13(12)14)8-9-15(2,3)4/h6-7,10H,5H2,1-4H3

InChI Key

LVCFLTFNBWVHAM-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1)C#C[Si](C)(C)C)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-bromo-2-ethyl-1-fluoro-benzene (2.4 g, 11.82 mmol) in N,N-dimethylformamide (100 mL), trimethylsilyl acetylene (2.0 mL, 14.19 mmol), PdCl2(PPh3)2 (500 mg, 0.72 mmol), LiCl (1 g, 23.64 mmol), CuI (25 mg, 0.1 mmol) and triethylamine (3 mL) were added and the mixture was stirred at 80° C. for 3 hours. The reaction mixture was poured into water and extracted with diethyl ether. The extract was dried (Na2SO4) and concentrated. The residue was chromatographed on silica gel (hexanes) to give a brown oil. 1.58 g, 61%.
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
catalyst
Reaction Step One
Name
CuI
Quantity
25 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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